Cas no 1021172-76-8 (1-bromo-4-(difluoromethoxy)-2-methylbenzene)

1-Bromo-4-(difluoromethoxy)-2-methylbenzene is a halogenated aromatic compound featuring a difluoromethoxy substituent at the para position relative to the bromine atom and a methyl group at the ortho position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethoxy group enhances metabolic stability and lipophilicity, while the bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions. Its high purity and well-defined molecular architecture ensure consistent performance in organofluorine chemistry applications. The compound is particularly useful in the development of bioactive molecules where fluorine incorporation is desired for improved potency or pharmacokinetic properties.

1-bromo-4-(difluoromethoxy)-2-methylbenzene structure

1021172-76-8 structure

Product Name:1-bromo-4-(difluoromethoxy)-2-methylbenzene

CAS No:1021172-76-8

MF:C₈H₇BrF₂O

MW:237.041388750076

MDL:MFCD18390995

CID:1131922

PubChem ID:69547594

Update Time:2025-06-08

1-bromo-4-(difluoromethoxy)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-4-(difluoromethoxy)-2-methylbenzene
- 2-Bromo-5-difluoromethoxytoluene
- 1021172-76-8
- EN300-223831
- SCHEMBL5733721
- DS-013014
- AKOS017552967
- 2-Bromo-5-(difluoromethoxy)toluene
- MFCD18390995
- Z1269154044
- TQU0298
- 1-bromo-4-(difluoromethoxy)-2-methylbenzene
- MDL： MFCD18390995
- Inchi： 1S/C8H7BrF2O/c1-5-4-6(12-8(10)11)2-3-7(5)9/h2-4,8H,1H3
- InChI Key： GXUXVIMMCHNFNW-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=C1C)OC(F)F

Computed Properties

Exact Mass: 235.96483g/mol
Monoisotopic Mass: 235.96483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.508
Boiling Point: 232 ºC
Flash Point: 113 ºC

1-bromo-4-(difluoromethoxy)-2-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B998113-25mg	1-Bromo-4-(difluoromethoxy)-2-methylbenzene	1021172-76-8		25mg	$ 70.00	2022-06-06
TRC	B998113-50mg	1-Bromo-4-(difluoromethoxy)-2-methylbenzene	1021172-76-8		50mg	$ 95.00	2022-06-06
TRC	B998113-250mg	1-Bromo-4-(difluoromethoxy)-2-methylbenzene	1021172-76-8		250mg	$ 340.00	2022-06-06
Enamine	EN300-223831-0.05g	1-bromo-4-(difluoromethoxy)-2-methylbenzene	1021172-76-8	95.0%	0.05g	$76.0	2025-02-20
Enamine	EN300-223831-0.1g	1-bromo-4-(difluoromethoxy)-2-methylbenzene	1021172-76-8	95.0%	0.1g	$113.0	2025-02-20
Enamine	EN300-223831-0.25g	1-bromo-4-(difluoromethoxy)-2-methylbenzene	1021172-76-8	95.0%	0.25g	$162.0	2025-02-20
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Enamine	EN300-223831-1.0g	1-bromo-4-(difluoromethoxy)-2-methylbenzene	1021172-76-8	95.0%	1.0g	$414.0	2025-02-20
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